2-((4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide
CAS No.:
Cat. No.: VC15821651
Molecular Formula: C17H13Cl3N4OS
Molecular Weight: 427.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H13Cl3N4OS |
|---|---|
| Molecular Weight | 427.7 g/mol |
| IUPAC Name | 2-[[4-(3-chlorophenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dichlorophenyl)acetamide |
| Standard InChI | InChI=1S/C17H13Cl3N4OS/c1-10-22-23-17(24(10)13-4-2-3-11(18)7-13)26-9-16(25)21-15-8-12(19)5-6-14(15)20/h2-8H,9H2,1H3,(H,21,25) |
| Standard InChI Key | BDKDRJGJAOJHJV-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NN=C(N1C2=CC(=CC=C2)Cl)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl |
Introduction
2-((4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a complex organic compound that belongs to the class of triazoles. It is characterized by its molecular formula C17H13Cl3N4OS and a molecular weight of approximately 427.7 g/mol . This compound combines a triazole ring with a chlorophenyl group and an acetamide moiety, which are linked through a sulfur atom.
Synthesis and Preparation
The synthesis of 2-((4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide typically involves the reaction of a triazole derivative with an appropriate chloroacetyl chloride or similar reagents in the presence of a base. The specific synthesis protocol may vary depending on the availability of starting materials and desired yields.
Research Findings and Future Directions
| Compound Characteristics | Description |
|---|---|
| Molecular Formula | C17H13Cl3N4OS |
| Molecular Weight | 427.7 g/mol |
| CAS Number | 335400-06-1 |
| Synonyms | 2-((4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide |
Future research on 2-((4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide could focus on exploring its biological activities, such as antimicrobial or anticancer effects, using in vitro and in vivo models. Additionally, structural modifications could be made to enhance its potency or selectivity for specific targets.
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